Cas no 102207-69-2 (4-Pyrimidinamine,6-chloro-5-hexyl-2-methyl-)

• Product Name: 4-Pyrimidinamine,6-chloro-5-hexyl-2-methyl-
• CAS No: 102207-69-2
• MF: C₁₁H₁₈ClN₃
• MW: 227.733721256256
• CID: 173427
• PubChem ID: 3025148
• Update Time: 2025-04-19

4-Pyrimidinamine,6-chloro-5-hexyl-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,6-chloro-5-hexyl-2-methyl-
• 6-chloro-5-hexyl-2-methyl-pyrimidin-4-amine
• 6-chloro-5-hexyl-2-methylpyrimidin-4-amine
• 4-Amino-6-chloro-5-hexyl-2-methylpyrimidine
• BRN 0170138
• Pyrimidine, 4-amino-6-chloro-5-hexyl-2-methyl-
• 102207-69-2
• DTXSID40144790
• 4-25-00-02242 (Beilstein Handbook Reference)

• Inchi： 1S/C11H18ClN3/c1-3-4-5-6-7-9-10(12)14-8(2)15-11(9)13/h3-7H2,1-2H3,(H2,13,14,15)
• InChI Key： DUZHGJDTZVOGAW-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N)=NC(C)=N1)CCCCCC

Computed Properties

• Exact Mass: 227.11914
• Monoisotopic Mass: 227.119
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.109
• Boiling Point: 345.2°Cat760mmHg
• Flash Point: 162.6°C
• Refractive Index: 1.54
• PSA: 51.8
• LogP: 3.72460